4-Oxo-4-[4-(phenylsulfonyl)piperazin-1-yl]butanoic acid

• IUPAC Name: 4-[4-(benzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O5S/c17-13(6-7-14(18)19)15-8-10-16(11-9-15)22(20,21)12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,19)
• InChI Key: XHOUBJHVTQEPLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCC(=O)O)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H18N2O5S
• Molecular Weight: 326.37 g/mol

Description

4-Oxo-4-[4-(phenylsulfonyl)piperazin-1-yl]butanoic acid is a specialty product for proteomics research. It has a molecular formula of C14H18N2O5S and a molecular weight of 326.37.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18N2O3/c17-13(6-7-14(18)19)16-10-8-15(9-11-16)12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,19).

Scientific Research Applications

Chemical Synthesis and Derivative Development

• Sulfomethylation of Di-, Tri-, and Polyazamacrocycles : A study by Van Westrenen and Sherry (1992) describes the sulfomethylation of piperazine and various polyazamacrocycles with formaldehyde bisulfite, leading to the formation of methanesulfonate derivatives. These derivatives were further used to develop mono- and diacetate, phosphonate, and phosphinate derivatives, showcasing a method for creating mixed-side-chain macrocyclic chelates with potential application in chelation therapy and diagnostic imaging (Van Westrenen & Sherry, 1992).

Pharmacological Studies

• Novel Antidepressant Metabolism : Research on Lu AA21004, a novel antidepressant, highlighted its metabolism into various metabolites including a benzylic alcohol and a benzoic acid derivative. This study provides insights into the oxidative metabolism of substances related to "4-Oxo-4-[4-(phenylsulfonyl)piperazin-1-yl]butanoic acid" in human liver microsomes, indicating the involvement of enzymes like CYP2D6 and CYP2C9 (Hvenegaard et al., 2012).

Material Science Applications

• Optical Properties of Piperazine Derivative Microcrystal : A study by Ruan et al. (2011) synthesized a novel piperazine derivative and investigated its microcrystals' optical properties. The unique light refraction through the microcrystals suggests potential applications in optical materials and devices (Ruan et al., 2011).

Environmental Applications

• Arsenic Removal via Forward Osmosis : Wu et al. (2019) designed a pH-responsive, charge switchable piperazine derivative as a draw solute for forward osmosis, achieving high efficiency in arsenic removal from water. This demonstrates the potential of such derivatives in wastewater treatment and environmental remediation (Wu et al., 2019).